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For Researchers, Scientists, and Drug Development Professionals

Introduction
Boscalid is a broad-spectrum fungicide belonging to the chemical class of carboxamides. It is

widely utilized in agriculture to control a variety of fungal pathogens across a range of crops.[1]

[2] The primary mode of action of boscalid is the inhibition of succinate dehydrogenase (SDH),

also known as Complex II, in the mitochondrial electron transport chain, which ultimately

disrupts fungal respiration and leads to cell death.[3][4][5] This technical guide provides a

comprehensive analysis of the chemical structure and physicochemical properties of boscalid,

detailed experimental protocols for their determination, and a visualization of its mode of action.

Chemical Structure and Identity
Boscalid is chemically known as 2-chloro-N-(4'-chlorobiphenyl-2-yl)nicotinamide.[3][6] Its

structure consists of a nicotinamide ring linked to a 4'-chlorobiphenyl moiety.

Chemical Structure of Boscalid[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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